Cas no 1261895-96-8 (5-(2,5-Dichlorophenyl)pyridin-3-ol)

• Product Name: 5-(2,5-Dichlorophenyl)pyridin-3-ol
• CAS No: 1261895-96-8
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD18312352
• CID: 2761914
• PubChem ID: 53218043
• Update Time: 2025-06-11

5-(2,5-Dichlorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID00683034
• AKOS017558269
• 1261895-96-8
• 5-(2,5-Dichlorophenyl)-3-hydroxypyridine, 95%
• 5-(2,5-DICHLOROPHENYL)-3-HYDROXYPYRIDINE
• MFCD18312352
• 5-(2,5-Dichlorophenyl)pyridin-3-ol

• MDL： MFCD18312352
• Inchi： 1S/C11H7Cl2NO/c12-8-1-2-11(13)10(4-8)7-3-9(15)6-14-5-7/h1-6,15H
• InChI Key： ZSWXEZWSWJYBBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(C=1)O)Cl

Computed Properties

• Exact Mass: 238.9904692Da
• Monoisotopic Mass: 238.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 5-(2,5-Dichlorophenyl)pyridin-3-ol

Introduction to 5-(2,5-Dichlorophenyl)pyridin-3-ol (CAS No: 1261895-96-8)

5-(2,5-Dichlorophenyl)pyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 1261895-96-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with a 2,5-dichlorophenyl group at the 5-position and a hydroxyl group at the 3-position. Its unique structural framework has garnered attention for its potential applications in drug discovery and molecular pharmacology.

The synthesis of 5-(2,5-Dichlorophenyl)pyridin-3-ol involves multi-step organic reactions, typically starting from readily available precursors such as 2,5-dichlorobenzaldehyde and pyridine derivatives. The introduction of the hydroxyl group at the 3-position of the pyridine ring is a critical step, often achieved through nucleophilic substitution or oxidation-reduction pathways. The compound's stability under various reaction conditions makes it a valuable intermediate in the preparation of more complex pharmacophores.

One of the most compelling aspects of 5-(2,5-Dichlorophenyl)pyridin-3-ol is its versatility in medicinal chemistry. The presence of both electron-withdrawing chloro substituents and a hydroxyl group creates a balance of reactivity that allows for further functionalization. This characteristic has been exploited in the development of novel therapeutic agents targeting various biological pathways.

Recent advancements in computational chemistry have enhanced our understanding of the pharmacological properties of 5-(2,5-Dichlorophenyl)pyridin-3-ol. Molecular docking studies have revealed its potential as an inhibitor of enzymes involved in inflammatory responses and cancer progression. The dichlorophenyl moiety interacts favorably with hydrophobic pockets in target proteins, while the hydroxyl group engages in hydrogen bonding, improving binding affinity.

In oncology research, 5-(2,5-Dichlorophenyl)pyridin-3-ol has been investigated for its ability to modulate kinases and other signaling molecules critical in tumor growth and metastasis. Preliminary cell-based assays indicate that derivatives of this compound exhibit cytotoxic effects against certain cancer cell lines without significant toxicity to healthy tissues. This selective toxicity is a key criterion for developing effective anticancer drugs.

The compound's structural similarity to known bioactive molecules has also spurred interest in its role as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of analogs with tailored pharmacokinetic profiles. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

Another area where 5-(2,5-Dichlorophenyl)pyridin-3-ol shows promise is in neuropharmacology. The pyridine ring is a common structural motif in drugs targeting central nervous system (CNS) disorders. Studies suggest that this compound may interact with receptors or transporters involved in neurotransmitter regulation, potentially offering benefits in treating neurological conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis and characterization of 5-(2,5-Dichlorophenyl)pyridin-3-ol have also contributed to our understanding of reaction mechanisms in heterocyclic chemistry. Researchers have employed advanced spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to elucidate its molecular structure and dynamics. These insights have informed synthetic strategies for related compounds, streamlining the development process.

Eco-friendly approaches to synthesizing 5-(2,5-Dichlorophenyl)pyridin-3-ol have gained traction due to growing environmental concerns. Catalytic methods using transition metals and green solvents have been explored to minimize waste and energy consumption. Such sustainable practices align with global efforts to promote sustainable chemistry practices without compromising efficiency or yield.

The future prospects for 5-(2,5-Dichlorophenyl)pyridin-3-ol are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As computational tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying new derivatives with enhanced efficacy and safety profiles.